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Compound of Interest

Compound Name: Strictosamide

Cat. No.: B192450

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strictosamide is a naturally occurring monoterpene indole alkaloid found in several plant
species, notably from the Rubiaceae family.[1] It has garnered significant interest within the
research community due to its diverse pharmacological activities, including anti-inflammatory,
analgesic, and wound-healing properties.[1][2] Preclinical in vivo studies are crucial for
elucidating its therapeutic potential and mechanism of action. Proper formulation of
strictosamide is a critical step to ensure accurate and reproducible results in these studies.

This document provides detailed application notes and protocols for the formulation of
strictosamide for various in vivo administration routes. It includes summaries of its
physicochemical properties, formulation strategies, and detailed experimental protocols.

Physicochemical Properties of Strictosamide

A thorough understanding of the physicochemical properties of a compound is fundamental for
developing suitable in vivo formulations.
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Property Value References
Molecular Formula C26H30N20s [2]

Molecular Weight 498.53 g/mol [2]
Appearance Off-white to yellow solid [2]

Solubility

DMSO 100 mg/mL (with sonication)

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Reported as having high water

Water N
solubility
Store at 4°C, protected from
light. Stock solutions can be
Storage stored at -20°C for 1 month or [2]

-80°C for 6 months (protect
from light).

In Vivo Administration Data

Several in vivo studies have been conducted using strictosamide, employing different
administration routes and dosages.
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Therapeutic

Administrat ) Dosage ] Area
. Species Vehicle . References
ion Route Range Investigate
d
. 50 - 200 o
Intraperitonea ] Distilled CNS and
) Mouse mg/kg (single ) [3]
[ (i.p.) Water kidney effects
dose)
10 - 40 mg/kg Anti-
Intravenous _ n _
) Mouse (twice a day Not specified inflammatory [2]
(i.v.) i
for 3 days) and analgesic
05-15
) mg/kg (twice N Wound
Topical Rat Not specified ] [2]
a day for 8 healing
days)

Signaling Pathways Modulated by Strictosamide

Strictosamide has been shown to exert its biological effects by modulating several key

signaling pathways. Understanding these pathways is crucial for designing mechanistic

studies.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://dspace.uevora.pt/rdpc/bitstream/10174/3471/1/JEthnopharmacology%20Strictosamide.pdf
https://www.medchemexpress.com/strictosamide.html
https://www.medchemexpress.com/strictosamide.html
https://www.benchchem.com/product/b192450?utm_src=pdf-body
https://www.benchchem.com/product/b192450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inflammatory Response

MAPK Pathway

(p-p38, p-ERK, p-INK)

Inhibition y
Inflammatory Mediators
(NO, TNF-q, IL-1B, INOS)

~Tnhibifion™ "~

NF-kB Pathway
(p-p65, p-IkBa)

Wound Healing

Strictosamide

A4

PI3K/AKT Pathway Wound Healing Promotion

Activation

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation Phase

Procure Strictosamide

Y
Select Administration Route
(i.p., i.v., topical)
Y

Choose Formulation Protocol

\ 4

Prepare Formulation

\ 4

Quality Control
(e.g., visual inspection, pH)

Administrq Vtion Phase

Animal Acclimatization

Dose Calculation

Administer Formulation

Monitor Animals

s Phase
Y

Collect Samples

Perform Assays
(e.g., ELISA, Western Blot, Histology)

Data Analysis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tryptamine

Strictosidine Strictosidine D'r§0t . Strictosamide
Synthase Lactamization

Secologanin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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